Cas no 19500-95-9 (Methoxyacetic anhydride)
Methoxyacetic anhydride structure
Methoxyacetic anhydride Properties
Names and Identifiers
-
- Methoxyacetic acid anhydride
- Methoxyacetic anhydride
- Methoxyethanoic anhydride
- Einecs 243-114-8
- Di(methoxyacetic)anhydride
- Bis(methoxyacetic acid)anhydride
- Acetic acid,2-Methoxy-, anhydride
- Methoxyl Acetic Anhydride(Dicitabine interMediate)
- 2-methoxyacetic anhydride
- Acetic acid, methoxy-, anhydride
- PEHFQQWAINXOQG-UHFFFAOYSA-N
- (2-methoxyacetyl) 2-methoxyacetate
- methoxy-acetic acid anhydride
- methoxy acetic acid anhydride
- Methoxyacetic anhydride, 95%
- RL02463
- Intermediate of 5-Aza-2'-deoxycytidine
- AB01091
- NS00026360
- M3180
- SCHEMBL775538
- 19500-95-9
- 2-METHOXYACETYL 2-METHOXYACETATE
- CS-0169387
- 2-methoxyaceticanhydride
- D95409
- SY249775
- J-521700
- DTXSID70173159
- AKOS037645551
- MFCD11976032
- AS-61406
- DB-220840
- +Expand
-
- MFCD11976032
- PEHFQQWAINXOQG-UHFFFAOYSA-N
- 1S/C6H10O5/c1-9-3-5(7)11-6(8)4-10-2/h3-4H2,1-2H3
- O(C(C([H])([H])OC([H])([H])[H])=O)C(C([H])([H])OC([H])([H])[H])=O
Computed Properties
- 162.0528
- 0
- 5
- 6
- 162.053
- 11
- 126
- 0
- 0
- 0
- 0
- 0
- 1
- -0.3
- nothing
- 0
- 61.8
Experimental Properties
- -0.65100
- 61.83
- 1.4259 (589.3 nm 25 ºC)
- Very Soluble in water.(193 g/L) (25°C)
- 120°C/15mmHg(lit.)
- No data available
- 0.9±0.3 mmHg at 25°C
- 65.4±23.2 ºC,
- Soluble (193 g/l) (25 º C),
- Moisture Sensitive
- 1.150±0.06 g/cm3 (20 ºC 760 Torr),
Methoxyacetic anhydride Price
Methoxyacetic anhydride Suppliers
Hubei Wande Chemical Co.,Ltd.
Audited Supplier
(CAS:19500-95-9)
CHEN DAN DAN
15827180502
1148980033@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:19500-95-9)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier
(CAS:19500-95-9)
XU NV SHI
15221998634
1986399151@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:19500-95-9)
TANG SI LEI
15026964105
2881489226@qq.com
Methoxyacetic anhydride Related Literature
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1. NotesGábor Fodor,J. Wein,Alexander Sch?nberg,G. F. Duffin,J. D. Kendall,A. Seetharamiah J. Chem. Soc. 1948 890
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2. Some observations relating to the use of 1-aryl-4-alkoxypiperidin-4-yl groups for the protection of the 2′-hydroxy functions in the chemical synthesis of oligoribonucleotidesWayne Lloyd,Colin B. Reese,Quanlai Song,Anthony M. Vandersteen,Cristina Visintin,Pei-Zhou Zhang J. Chem. Soc. Perkin Trans. 1 2000 165
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3. Synthesis of the 3′-terminal half of yeast alanine transfer ribonucleic acid (tRNAAla) by the phosphotriester approach in solution. Part 1. Preparation of the nucleoside building blocksJonathan M. Brown,Chris Christodoulou,Simon S. Jones,Anil S. Modak,Colin B. Reese,Samson Sibanda,Aiko Ubasawa J. Chem. Soc. Perkin Trans. 1 1989 1735
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4. Novel host molecules derived from hexakis(benzylaminomethyl)benzene: X-ray analysis of a dimethylformamide adduct of hexakis-(N-benzyltrifluoroacetamidomethyl)benzene and the 3 KSCN·H2O complex of hexakis-[N-benzyl-(2-methoxyethoxy)acetamidomethyl)-benzeneAndrew A. Freer,James H. Gall,David D. MacNicol J. Chem. Soc. Chem. Commun. 1982 674
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5. Reusable solid-phase supports for oligonucleotides and antisense therapeuticsRichard T. Pon,Shuyuan Yu,Zhiqiang Guo,Ranjit Deshmukh,Yogesh S. Sanghvi J. Chem. Soc. Perkin Trans. 1 2001 2638
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6. The protection of thymine and guanine residues in oligodeoxyribonucleotide synthesisColin B. Reese,Philip A. Skone J. Chem. Soc. Perkin Trans. 1 1984 1263
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7. The synthesis of oligoribonucleotides. Part XI. Preparation of ribonucleoside 2′-acetal 3′-esters by selective deacylationColin B. Reese,J. Charles M. Stewart,Jacques H. van Boom,Harry P. M. de Leeuw,Joek Nagel,Jan F. M. de Rooy J. Chem. Soc. Perkin Trans. 1 1975 934
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8. The synthesis of oligoribonucleotides. Part IX. Preparation of ribonucleoside 2′-acetal 5′-estersJ. H. van Boom,G. R. Owen,J. Preston,T. Ravindranathan,C. B. Reese J. Chem. Soc. C 1971 3230
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9. Index pages
Recommended suppliers
Amadis Chemical Company Limited
(CAS:19500-95-9)Methoxyacetic anhydride
99%
100g
225.0